4-(1,3-benzothiazol-2-yl)-1-benzylpyridinium chloride

• IUPAC Name: 2-(1-benzylpyridin-1-ium-4-yl)-1,3-benzothiazole;chloride
• InChI: InChI=1S/C19H15N2S.ClH/c1-2-6-15(7-3-1)14-21-12-10-16(11-13-21)19-20-17-8-4-5-9-18(17)22-19;/h1-13H,14H2;1H/q+1;/p-1
• InChI Key: GLFTZDNBUCPZEA-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C3=NC4=CC=CC=C4S3.[Cl-]
• Molecular Formula: C19H15ClN2S
• Molecular Weight: 338.9 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their pharmaceutical and biological activity and are used in various fields such as biochemistry and medicinal chemistry.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods. One common method involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides. Other synthetic pathways include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles involves a benzene ring fused to a thiazole ring. The exact structure can vary depending on the specific compound and its substituents.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions. For example, they can react with o-iodoanilines or electron-rich aromatic amines with K2S and DMSO to provide 2-unsubstituted benzothiazoles. They can also react with 2-aminothiophenol and aldehydes in a visible light-mediated synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structure. For example, they can have different melting points, boiling points, densities, and other properties.

Mechanism of Action

The mechanism of action of benzothiazoles can vary depending on their specific structure and the context in which they are used. For example, some benzothiazoles have been found to have anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, and other biological activities.

Future Directions

The future of benzothiazole research is promising, with many potential applications in medicinal chemistry and other fields. Researchers are continually developing new synthetic methods and exploring the biological activities of these compounds.